Cas no 886894-14-0 (N-(2-chlorophenyl)methyl-2-hydroxy-9-methyl-4-oxo-4H-pyrido1,2-apyrimidine-3-carboxamide)

• Product Name: N-(2-chlorophenyl)methyl-2-hydroxy-9-methyl-4-oxo-4H-pyrido1,2-apyrimidine-3-carboxamide
• CAS No: 886894-14-0
• MF: C₁₇H₁₄ClN₃O₃
• MW: 343.764362812042
• CID: 5480834
• PubChem ID: 135458498
• Update Time: 2025-10-19

N-(2-chlorophenyl)methyl-2-hydroxy-9-methyl-4-oxo-4H-pyrido1,2-apyrimidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chlorobenzyl)-2-hydroxy-9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide
• F2622-0029
• C720-0533
• HMS1835N19
• N-[(2-CHLOROPHENYL)METHYL]-2-HYDROXY-9-METHYL-4-OXOPYRIDO[1,2-A]PYRIMIDINE-3-CARBOXAMIDE
• N-[(2-chlorophenyl)methyl]-2-hydroxy-9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide
• STL451356
• AKOS001863160
• NCGC00112476-01
• CHEMBL1598235
• 886894-14-0
• N-(2-chlorobenzyl)-4-hydroxy-9-methyl-2-oxo-2H-pyrido[1,2-a]pyrimidine-3-carboxamide
• N-(2-chlorophenyl)methyl-2-hydroxy-9-methyl-4-oxo-4H-pyrido1,2-apyrimidine-3-carboxamide

• Inchi： 1S/C17H14ClN3O3/c1-10-5-4-8-21-14(10)20-16(23)13(17(21)24)15(22)19-9-11-6-2-3-7-12(11)18/h2-8,23H,9H2,1H3,(H,19,22)
• InChI Key： PYBDKCRMJPDWRX-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CNC(C1=C(N=C2C(C)=CC=CN2C1=O)O)=O

Computed Properties

• Exact Mass: 343.0723690g/mol
• Monoisotopic Mass: 343.0723690g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 82Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on N-(2-chlorophenyl)methyl-2-hydroxy-9-methyl-4-oxo-4H-pyrido1,2-apyrimidine-3-carboxamide

Introduction to N-(2-chlorophenyl)methyl-2-hydroxy-9-methyl-4-oxo-4H-pyrido1,2-apyrimidine-3-carboxamide (CAS No. 886894-14-0)

N-(2-chlorophenyl)methyl-2-hydroxy-9-methyl-4-oxo-4H-pyrido1,2-apyrimidine-3-carboxamide

This compound, identified by its CAS number 886894-14-0, represents a significant advancement in the field of pharmaceutical chemistry and drug discovery. The molecular structure of this compound incorporates several key functional groups that make it a promising candidate for further investigation in medicinal chemistry. Specifically, the presence of a 2-chlorophenyl moiety and a pyrido[1,2-a]pyrimidine core suggests potential interactions with biological targets that could be exploited for therapeutic purposes.

The pyrido[1,2-a]pyrimidine scaffold is a well-known heterocyclic system that has garnered considerable attention in recent years due to its broad spectrum of biological activities. This class of compounds has been extensively studied for their potential as kinase inhibitors, particularly in the context of cancer therapy. The structural features of N-(2-chlorophenyl)methyl-2-hydroxy-9-methyl-4-oxo-4H-pyrido1,2-apyrimidine-3-carboxamide make it an interesting derivative for further exploration in this area.

In recent years, there has been a surge in the development of small molecule inhibitors targeting tyrosine kinases, which play a crucial role in signal transduction pathways associated with various diseases, including cancer. The 9-methyl and 4-oxo substituents in the pyrido[1,2-a]pyrimidine core are particularly noteworthy, as they can influence the electronic properties of the molecule and potentially enhance its binding affinity to target enzymes. Additionally, the 2-hydroxy group provides a site for hydrogen bonding interactions, which can be critical for optimizing drug-receptor interactions.

The incorporation of a 2-chlorophenylmethyl group at the N-position introduces additional complexity to the molecule, which may confer unique pharmacological properties. Chlorophenyl derivatives have been reported to exhibit a range of biological activities, including anti-inflammatory and antimicrobial effects. The combination of these structural elements suggests that N-(2-chlorophenyl)methyl-2-hydroxy-9-methyl-4-oxo-4H-pyrido1,2-apyrimidine-3-carboxamide could possess multiple modes of action.

Recent studies have highlighted the importance of optimizing drug-like properties such as solubility, permeability, and metabolic stability. The presence of polar functional groups like hydroxyl and amide moieties in this compound may contribute to its solubility in aqueous media, which is often a desirable characteristic for oral or injectable formulations. However, further studies are needed to evaluate its pharmacokinetic profile and potential for bioavailability enhancement.

The synthesis of N-(2-chlorophenyl)methyl-2-hydroxy-9-methyl-4-oxo-4H-pyrido1,2-apyrimidine-3-carboxamide presents both challenges and opportunities for medicinal chemists. The multi-step synthesis involves careful manipulation of reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to construct the pyrido[1,2-a]pyrimidine core efficiently. Additionally, protecting group strategies may be necessary to prevent unwanted side reactions involving sensitive functional groups.

In conclusion, N-(2-chlorophenyl)methyl-2-hydroxy strong>-9-methyl strong> strong>4 strong >oxo strong >)-4H-pyrido1 strong >,< em > em >apyrimidine em >< em > em >< em > em >< em > em >< em > em >< em > em >< em > em >< strong >3-carboxamide (CAS No. 886894 strong >14 strong >0) is a structurally complex and pharmacologically intriguing compound with potential applications in therapeutic areas such as oncology and inflammation research. Further investigation into its biological activity and pharmacokinetic properties is warranted to fully assess its therapeutic potential.